Cas no 2920-09-4 (Benzene, 1,3,5-tribromo-2-isocyano-)

• Product Name: Benzene, 1,3,5-tribromo-2-isocyano-
• CAS No: 2920-09-4
• MF: C₇H₂Br₃N
• MW: 339.809479236603
• CID: 1437223
• PubChem ID: 15398922
• Update Time: 2025-04-20

Benzene, 1,3,5-tribromo-2-isocyano- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-tribromo-2-isocyano-
• DTXSID80572391
• 1,3,5-Tribromo-2-isocyanobenzene
• 2920-09-4

• Inchi： 1S/C7H2Br3N/c1-11-7-5(9)2-4(8)3-6(7)10/h2-3H
• InChI Key： TXNPNTXNQHOEDR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1[N+]#[C-])Br)Br

Computed Properties

• Exact Mass: 336.77366
• Monoisotopic Mass: 336.77374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 4.4Ų

Experimental Properties

• PSA: 4.36